![molecular formula C8H9ClN2O2 B1357048 2-Chloro-N-methoxy-N-methylisonicotinamide CAS No. 250263-39-9](/img/structure/B1357048.png)
2-Chloro-N-methoxy-N-methylisonicotinamide
Overview
Description
2-Chloro-N-methoxy-N-methylisonicotinamide is a synthetic isonicotinamide derivative that belongs to the class of amides. It is used in the preparation of 2-heptyl-3-hydroxy-4 (1H)-quinolone (Pseudomonas quinolone signal or PQS) and structurally related 2-alkyl-4-quinolones having biological activity .
Molecular Structure Analysis
The molecular formula of 2-Chloro-N-methoxy-N-methylisonicotinamide is C7H7ClN2O . The molecular weight is 170.598 g/mol .
Chemical Reactions Analysis
2-Chloro-N-methoxy-N-methylisonicotinamide is used in the preparation of 2-heptyl-3-hydroxy-4 (1H)-quinolone (Pseudomonas quinolone signal or PQS) and structurally related 2-alkyl-4-quinolones having biological activity . It is also used as a starting reagent for the one-pot synthesis of 2-heptyl-3-hydroxyl-4 (1H)-quinolone (PQS), a signaling molecule in the quorum sensing of Pseudomonas aeruginosa .
Physical And Chemical Properties Analysis
The molecular weight of 2-Chloro-N-methoxy-N-methylisonicotinamide is 170.59 g/mol . It has a density of 1.264g/cm3 . The boiling point is 330.677ºC at 760 mmHg . The exact mass is 170.02500 . The topological polar surface area is 41.99000 .
Scientific Research Applications
Preparation of Pseudomonas Quinolone Signal (PQS)
“2-Chloro-N-methoxy-N-methylisonicotinamide” is used in the preparation of 2-heptyl-3-hydroxy-4 (1H)-quinolone (Pseudomonas quinolone signal or PQS) . PQS is a quorum sensing molecule in Pseudomonas aeruginosa, a bacterium that can cause disease in plants and animals.
Synthesis of Structurally Related 2-Alkyl-4-Quinolones
This compound is also used to synthesize structurally related 2-alkyl-4-quinolones . These quinolones have biological activity and are being studied for their potential applications in various fields of research.
Preparation of 2-(Benzo[d]thiazol-2-ylsulfonyl)-N-methoxy-N-methylacetamide
Another application of “2-Chloro-N-methoxy-N-methylisonicotinamide” is in the preparation of 2-(benzo[d]thiazol-2-ylsulfonyl)-N-methoxy-N-methylacetamide . This compound could have potential applications in organic synthesis.
Synthesis of α-Chloro-Ketone
“2-Chloro-N-methoxy-N-methylisonicotinamide” is also used in the synthesis of α-chloro-ketone . α-Chloro-ketones are useful intermediates in organic synthesis and can be used to prepare a variety of other compounds.
Starting Reagent for One-Pot Synthesis of PQS
This compound serves as a starting reagent for the one-pot synthesis of PQS . This makes it valuable in research settings where PQS is needed for studying quorum sensing in Pseudomonas aeruginosa.
Safety and Hazards
2-Chloro-N-methoxy-N-methylisonicotinamide is classified as harmful if swallowed, in contact with skin, or if inhaled . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed . In case of contact with skin, wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes .
Mechanism of Action
Target of Action
It is known to be a weinreb amide , a class of compounds widely used in organic synthesis due to their unique reactivity.
Mode of Action
Weinreb amides, such as 2-Chloro-N-methoxy-N-methylisonicotinamide, are known for their unique reactivity in organic synthesis . They are typically used as acylating agents, allowing for the formation of ketones without overreaction .
Biochemical Pathways
2-Chloro-N-methoxy-N-methylisonicotinamide has been used in the preparation of 2-heptyl-3-hydroxy-4(1H)-quinolone (Pseudomonas quinolone signal or PQS) and structurally related 2-alkyl-4-quinolones . These compounds have biological activity and are involved in the quorum sensing of Pseudomonas aeruginosa .
Pharmacokinetics
Like other weinreb amides, it is likely to have good stability and reactivity, making it useful in organic synthesis .
Result of Action
Its use in the synthesis of biologically active quinolones suggests that it could indirectly influence cellular processes through these compounds .
Action Environment
The action, efficacy, and stability of 2-Chloro-N-methoxy-N-methylisonicotinamide can be influenced by various environmental factors. In general, factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of Weinreb amides .
properties
IUPAC Name |
2-chloro-N-methoxy-N-methylpyridine-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O2/c1-11(13-2)8(12)6-3-4-10-7(9)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWKHBDGHZXZPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC(=NC=C1)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401232925 | |
Record name | 2-Chloro-N-methoxy-N-methyl-4-pyridinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401232925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-methoxy-N-methylisonicotinamide | |
CAS RN |
250263-39-9 | |
Record name | 2-Chloro-N-methoxy-N-methyl-4-pyridinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=250263-39-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-methoxy-N-methyl-4-pyridinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401232925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.